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Compound of Interest

Compound Name: 1-Cyclopentylethanone-d4

Cat. No.: B15352249

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Cyclopentylethanone-d4, a
deuterated isotopologue of 1-Cyclopentylethanone. This document details its molecular weight,
the principles behind its determination, and relevant experimental methodologies. The inclusion
of deuterium atoms serves as a powerful tool in various research applications, including
metabolic studies, reaction mechanism elucidation, and as an internal standard in mass
spectrometry-based quantification.

Core Data Presentation

The fundamental properties of 1-Cyclopentylethanone and its deuterated form are summarized
below. The substitution of four hydrogen atoms with deuterium results in a predictable increase
in molecular weight.

Compound Chemical Formula Molecular Weight ( g/mol )
1-Cyclopentylethanone C7H120 112.17[1][2][3]
1-Cyclopentylethanone-d4 C7HsD4O 116.20

Note: The molecular weight of the deuterated compound is calculated based on the atomic
masses of the constituent elements.
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Determination of Molecular Weight: A Logical
Workflow

The process of determining the molecular weight of a deuterated compound like 1-
Cyclopentylethanone-d4 follows a systematic approach, beginning with the non-deuterated

parent molecule.
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Identify Isotopic Label:

Identify Parent Compound:
Deuterium (d4)

1-Cyclopentylethanone

lemental Analysis omenclature

Determine Number of Deuterium Atoms:

[Determine Molecular Formula)
4

C7H120

um of Atomic Weights

Calculate Molecular Weight of Parent Compound: Calculate Mass Difference:
112.17 g/mol (4 x Atomic Mass of D) - (4 x Atomic Mass of H)

Calculate Molecular Weight of Deuterated Compound:
MW(Parent) + Mass Difference

Final Molecular Weight:
116.20 g/mol
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Sample Preparation

Biological Matrix
(e.g., Plasma, Urine)

Spike with Internal Standard
(1-Cyclopentylethanone-d4)

Protein Precipitation &
Extraction

LC-MS/N{'S Analysis

(Chromatographic Separation)

\ 4
(Mass Spectrometric Detection)

Data A‘;lalysis

Quantification of Analyte

(1-Cyclopentylethanone)

[Normalization to Internal Standard]

Concentration Determination

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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